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Introduction

Heliosit Orthodontic is a widely used light-cured, single-component bonding material for

orthodontic brackets. Its high translucency and convenient consistency make it a popular

choice in clinical practice. Proper polymerization of this composite is crucial for achieving

optimal bond strength and clinical success. This document provides detailed application notes

and protocols for curing Heliosit Orthodontic using various light-curing units (LCUs), aimed at

researchers, scientists, and drug development professionals. The information is compiled from

manufacturer's data and scientific literature to ensure a comprehensive understanding of the

material's performance under different curing conditions.

Material Properties
According to the manufacturer, Ivoclar Vivadent, Heliosit Orthodontic possesses the following

mechanical properties after adequate light curing[1]:

Property Value

Flexural Strength 80 MPa

Bond Strength (on etched enamel) 10 MPa (Ceramic Brackets)

12 MPa (Metal Brackets)
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Experimental Protocols
Shear Bond Strength (SBS) Testing
A common method to evaluate the efficacy of an orthodontic adhesive is by measuring its shear

bond strength.

Objective: To determine the shear bond strength of Heliosit Orthodontic bonded to enamel.

Materials:

Extracted human premolars

Heliosit Orthodontic composite

Orthodontic brackets (metal or ceramic)

37% Phosphoric acid etching gel

Universal testing machine

Light-curing unit

Protocol:

Embed the extracted teeth in acrylic resin blocks, leaving the buccal surface exposed.

Clean and polish the buccal surface of the teeth with non-fluoridated pumice.

Rinse the surface thoroughly with water and dry with oil-free air.

Etch the enamel surface with 37% phosphoric acid for 15-30 seconds.

Rinse the etched surface with water for 15 seconds and dry until a frosty white appearance

is observed.

Apply a thin layer of Heliosit Orthodontic to the base of the orthodontic bracket.

Firmly press the bracket onto the center of the etched enamel surface.
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Remove any excess composite from the periphery of the bracket base.

Light-cure the adhesive according to the parameters of the specific light-curing unit being

tested. Ensure consistent light tip distance and angulation.

Store the bonded specimens in distilled water at 37°C for 24 hours.

Mount the specimens in a universal testing machine and apply a shear force to the bracket

base at a crosshead speed of 1 mm/minute until failure.

Record the force at which debonding occurs and calculate the shear bond strength in

megapascals (MPa) by dividing the force by the bracket base area.

A study comparing four light-cured orthodontic adhesives found that Heliosit Orthodontic

exhibited a mean shear bond strength of 10.93 ± 1.71 MPa[2].

Degree of Conversion (DC) Analysis
The degree of conversion is a critical parameter that indicates the extent of polymerization of

the resin composite.

Objective: To measure the degree of conversion of Heliosit Orthodontic using different light-

curing protocols.

Materials:

Heliosit Orthodontic composite

Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)

accessory

Light-curing unit

Protocol:

Obtain an uncured baseline spectrum of Heliosit Orthodontic by placing a small amount of

the material directly onto the ATR crystal of the FTIR spectrometer.
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For the cured sample, place a standardized amount of Heliosit Orthodontic on the ATR

crystal.

If testing with a bracket, place a metal or ceramic bracket on top of the composite.

Light-cure the sample through the bracket (if applicable) using the specified light-curing unit

and protocol (e.g., varying curing times and intensities).

Record the FTIR spectrum of the cured sample at predetermined time intervals (e.g., 2, 6, 10

minutes, and 24 hours) to monitor the polymerization process.

Calculate the degree of conversion using the following formula, based on the changes in the

aliphatic C=C peak (around 1638 cm⁻¹) and an internal standard peak (e.g., aromatic C=C at

around 1608 cm⁻¹): DC (%) = [1 - (Absorbance of aliphatic C=C / Absorbance of aromatic

C=C)cured / (Absorbance of aliphatic C=C / Absorbance of aromatic C=C)uncured] x 100

A study evaluated the degree of conversion of Heliosit with a high-intensity LED light-curing

unit under two protocols[3]:

Conventional Curing: 10 seconds at 1100 mW/cm²

Rapid Curing: 3 seconds at 2900 mW/cm²

The results are summarized in the table below:
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Curing Protocol Time
DC (%) without
Bracket (CG)

DC (%) with Metal
Bracket (MBG)

Conventional 2 min ~63 ~58

6 min ~64 ~59

10 min ~64 ~59

24 hours ~68 ~62

Rapid 2 min ~59 ~52

6 min ~60 ~53

10 min ~60 ~53

24 hours ~66 ~57

Note: Values are approximated from graphical data presented in the study.

The study found that rapid high-intensity curing resulted in significantly lower DC values at both

short-term and 24-hour periods compared to the conventional protocol[3].

Experimental Workflows and Signaling Pathways
Curing Protocol Workflow
This workflow illustrates the general steps involved in curing Heliosit Orthodontic for

experimental testing.

Sample Preparation Enamel Etching Apply Heliosit & Bracket Light Curing Specimen Storage Mechanical/Chemical Testing

Click to download full resolution via product page

General workflow for preparing and testing Heliosit Orthodontic samples.

Polymerization Initiation Pathway
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The following diagram illustrates the basic signaling pathway for the light-initiated

polymerization of dental composites like Heliosit.

Light from Curing Unit

Photoinitiator (e.g., Camphorquinone)

Excited Photoinitiator

Absorption of Photons

Free Radicals

Reacts with

Co-initiator (Amine)

Donates electron to activated PI

Monomer Chains

Initiates

Polymer Network (Cured Composite)

Polymerization

Click to download full resolution via product page

Simplified pathway of light-initiated polymerization in resin composites.

Factors Influencing Curing Efficacy
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Several factors can influence the polymerization of Heliosit Orthodontic and should be

carefully controlled in a research setting:

Light-Curing Unit Type: Different LCUs (e.g., Quartz-Tungsten-Halogen (QTH), Light-Emitting

Diode (LED), Plasma Arc Curing (PAC)) have varying spectral outputs and intensities, which

can affect the degree of conversion and mechanical properties.

Light Intensity: Higher light intensity can lead to a faster polymerization rate but may also

increase polymerization stress.

Curing Time: Insufficient curing time will result in incomplete polymerization, leading to

inferior mechanical properties and potentially higher cytotoxicity due to uncured monomers.

Distance and Angulation of the Light Tip: The intensity of the light reaching the composite

decreases significantly as the distance from the tip increases. The light should be held as

close as possible and perpendicular to the bracket surface.

Bracket Material: The type of bracket (metal or ceramic) can influence light transmission to

the underlying composite. Ceramic brackets are generally more translucent than metal

brackets.

Composite Thickness: The depth of cure is limited. For orthodontic bonding, the adhesive

layer is typically thin, but it is still an important consideration.

Conclusion
The successful application of Heliosit Orthodontic in research and clinical settings is highly

dependent on achieving adequate polymerization. By understanding the material's properties

and the critical factors influencing the curing process, researchers can design and execute

experiments with greater precision and reliability. The provided protocols and data serve as a

foundational guide for the investigation of Heliosit Orthodontic's performance with various light-

curing technologies. Further research is warranted to establish a more comprehensive dataset

comparing a wider range of modern light-curing units and their impact on the full spectrum of

Heliosit's mechanical and chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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